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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

CAS No.: 70832-37-0

Cat. No.: B15549041

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the transport and storage of

cholesterol within the body. They are formed through the esterification of cholesterol with a fatty

acid, a reaction catalyzed by the enzymes Acyl-CoA: Cholesterol Acyltransferase (ACAT) in

cells and Lecithin-Cholesterol Acyltransferase (LCAT) in plasma. The fatty acid composition of

CEs is diverse and can influence the physicochemical properties of lipoproteins and cellular

lipid droplets.

Cholesteryl 11-eicosenoate is a specific cholesteryl ester containing 11-eicosenoic acid

(gondoic acid), a 20-carbon monounsaturated omega-9 fatty acid.[1][2] The quantification of

individual CE species like Cholesteryl 11-eicosenoate is essential for understanding lipid

metabolism and its dysregulation in various diseases. This application note provides a detailed

protocol for the sensitive and specific quantification of Cholesteryl 11-eicosenoate in

biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Experimental Workflow
The overall workflow for the quantification of Cholesteryl 11-eicosenoate is depicted below.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15549041/docs?utm_src=pdf-body#application-note-and-protocol-quantification-of-cholesteryl-11-eicosenoate-using-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Cholesteryl 11-eicosenoate Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15549041/docs#application-note-and-protocol-
quantification-of-cholesteryl-11-eicosenoate-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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